Cas no 3004-74-8 (Benzeneacetic acid,3,6-dichloro-2-methoxy-)
3004-74-8 structure
Product Name:Benzeneacetic acid,3,6-dichloro-2-methoxy-
CAS No:3004-74-8
MF:C9H8Cl2O3
MW:235.064021110535
CID:310388
PubChem ID:18154
Update Time:2025-04-19
Benzeneacetic acid,3,6-dichloro-2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3,6-dichloro-2-methoxy-
- 2-(3,6-dichloro-2-methoxyphenyl)acetic acid
- 2-Methoxy-3,6-dichlor-phenylessigsaure
- 3004-74-8
- SCHEMBL8667611
- Benzeneacetic acid, 3,6-dichloro-2-methoxy-
- 3,6-Dichloro-2-methoxybenzeneacetic acid
- 3,6-DICHLORO-2-METHOXYPHENYLACETIC ACID
- DTXSID70184104
-
- Inchi: 1S/C9H8Cl2O3/c1-14-9-5(4-8(12)13)6(10)2-3-7(9)11/h2-3H,4H2,1H3,(H,12,13)
- InChI Key: ZXWITGPTJLSCTQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(=C1CC(=O)O)OC)Cl
Computed Properties
- Exact Mass: 233.98514
- Monoisotopic Mass: 233.98505
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.426
- Boiling Point: 347.8°Cat760mmHg
- Flash Point: 164.2°C
- Refractive Index: 1.567
- PSA: 46.53
Benzeneacetic acid,3,6-dichloro-2-methoxy- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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